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Compound of Interest

Compound Name: Methyl 3-pentenoate

Cat. No.: B1582013

An In-depth Technical Guide to the Safety, Handling, and Storage of Methyl 3-pentenoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and storage
protocols for Methyl 3-pentenoate. The information is intended to support laboratory research
and development activities by providing key data, experimental procedures, and safety
guidelines.

Chemical and Physical Properties

Methyl 3-pentenoate is a volatile, flammable liquid. The majority of commercially available
information pertains to the trans (or E) isomer. While a cis (or Z) isomer exists, detailed safety
and property data for it are not readily available. It is often sold as a technical grade product
with a purity of 290%, which may contain a mixture of isomers.

Table 1: Physical and Chemical Properties of Methyl trans-3-pentenoate
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Property Value References
Molecular Formula CeH1002 [1112]
Molecular Weight 114.14 g/mol [1]12]

20515-19-9 (trans), 818-58-6

CAS Number N [1][3]
(unspecified)
Colorless to light yellow, clear
Appearance o [2]
liquid
Odor Fruity [2]
Density 0.930 g/mL [2]
Boiling Point 137-139 °C [2]
Flash Point 24 °C (75.2 °F)

Refractive Index

1.420

[2]

Solubility

Soluble in alcohol and most
fixed oils; very slightly soluble

in water.

Safety and Hazard Information

Methyl 3-pentenoate is classified as a flammable liquid and is considered harmful if

swallowed.[1]

Table 2: Hazard Identification and Classification

GHS . . Hazard
Hazard Class L Pictogram Signal Word
Classification Statement
H226:
Flammable ) o
o Category 3 & Warning Flammable liquid
Liquids
and vapor.[1]
Acute Toxicity ) H302: Harmful if
Category 4 | Warning
(Oral) swallowed.[1]
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Table 3: Toxicological Data

Endpoint Value Species Route Notes

A structurally
related
compound, 3-
Methyl-3-
- Pentanol, has an
LDso (Oral) No ?peCIfIC data - - oral LDso of 710
available mg/kg in rats.
This is for
reference only
and not directly

applicable.

, No specific data
LCso (Inhalation) _ - - -
available

No specific data
LDso (Dermal) ] - - -
available

Handling and Personal Protective Equipment (PPE)

Safe handling of Methyl 3-pentenoate requires strict adherence to laboratory safety protocols,
particularly those for flammable and potentially toxic liquids.

Engineering Controls

» Ventilation: All work with Methyl 3-pentenoate should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.

» Emergency Equipment: Safety showers and eyewash stations must be readily accessible.
Fire extinguishers suitable for flammable liquids (e.g., CO2, dry chemical) should be
available.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical splash goggles or a face shield are mandatory.
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» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. It is
important to consult the glove manufacturer's compatibility chart for breakthrough times.

o Body Protection: A flame-resistant lab coat, fully buttoned, is required. For procedures with a
higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.

o Footwear: Closed-toe shoes are required in any laboratory setting where this chemical is
handled.

Storage and Stability

Proper storage is crucial to maintain the integrity of Methyl 3-pentenoate and to ensure a safe
laboratory environment.

o Containers: Store in tightly sealed, properly labeled containers made of chemically
compatible material such as borosilicate glass or polytetrafluoroethylene (PTFE).

e Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids. This
should be away from direct sunlight, heat sources, and incompatible materials.

¢ Incompatible Materials: Avoid storage with strong oxidizing agents, strong bases, acids, acid
chlorides, and acid anhydrides.

o Stability: The compound may be sensitive to light and air. For long-term storage, blanketing
with an inert gas like nitrogen or argon is recommended.

Accidental Release and Disposal
Accidental Release Measures

e Minor Spills:
o Eliminate all ignition sources in the immediate area.
o Wear appropriate PPE.

o Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.
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o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.
e Major Spills:

o Evacuate the area immediately.

o Alert emergency personnel.

o Ensure the area is well-ventilated and all ignition sources are removed.

o Contain the spill if it can be done without risk.

Waste Disposal

o Dispose of Methyl 3-pentenoate and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Experimental Protocols
Protocol for Chemical Compatibility Testing

This protocol is adapted from general procedures for testing the compatibility of chemicals with
container materials.

Objective: To assess the compatibility of Methyl 3-pentenoate with various polymeric
materials.

Materials:

Methyl 3-pentenoate

Test strips of various polymers (e.g., HDPE, LDPE, polypropylene, PTFE)

Glass vials with PTFE-lined caps

Analytical balance
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e Micrometer or calipers

e Oven

Methodology:

o Cut test strips of each polymer to a standard size (e.g., 1 cm x 5 cm).

e Measure and record the initial weight and dimensions (length, width, thickness) of each test
strip.

e Place each test strip in a separate, labeled glass vial.
e Add enough Methyl 3-pentenoate to completely submerge each strip.
o Seal the vials tightly.

e Place the vials in an oven at a controlled temperature (e.g., 50 °C) for a specified period
(e.g., 7 days).

 After the incubation period, remove the vials and allow them to cool to room temperature.

o Carefully remove the polymer strips, rinse with a suitable solvent (e.g., ethanol), and allow
them to dry completely.

» Re-measure and record the final weight and dimensions of each strip.

o Data Analysis: Calculate the percentage change in weight and dimensions. Observe any
changes in appearance (e.g., discoloration, swelling, cracking). A significant change
indicates incompatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1582013?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582013?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. Methyl pent-3-enoate | C6H1002 | CID 642274 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemimpex.com [chemimpex.com]

3. scbt.com [scbt.com]

 To cite this document: BenchChem. [Safety, handling, and storage protocols for Methyl 3-
pentenoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582013#safety-handling-and-storage-protocols-for-
methyl-3-pentenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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